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Introduction

The production of ultracold molecules represents a significant advancement in quantum
physics and chemistry, with far-reaching implications for precision measurements, quantum
computing, and controlled chemical reactions. This document provides detailed application
notes and protocols for the two primary methods used to create ultracold rubidium-87 (8’Rb)
molecules: photoassociation of ultracold 8’Rb atoms and magneto-association of 8’Rb atoms
via a Feshbach resonance. While the initial query mentioned rubidium oxide, the established
and successful methods for creating ultracold rubidium molecules exclusively utilize pure
rubidium.

Methods for Creating Ultracold 8’Rb2 Molecules

There are two principal techniques for forming ultracold 8’Rb2 molecules from an ultracold
atomic 8’Rb gas:

o Photoassociation (PA): In this method, two colliding ultracold atoms absorb a photon from a
laser field.[1] This excites them to a bound vibrational level of an electronically excited
molecular state. The excited molecule can then decay spontaneously to a stable, deeply
bound vibrational level of the electronic ground state, forming an ultracold molecule. The rate
of photoassociation is significant for ultracold collisions due to large near-threshold free-
bound Franck-Condon factors.[2]
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e Feshbach Resonance Magneto-association: This technique utilizes a magnetic Feshbach
resonance, which occurs when the energy of a bound molecular state is tuned to be
degenerate with the energy of two colliding atoms in a specific spin configuration.[3] By
ramping the magnetic field across the resonance, pairs of atoms are adiabatically converted
into weakly bound molecules.[3] These weakly bound molecules can then be transferred to
more deeply bound states using techniques like Stimulated Raman Adiabatic Passage
(STIRAP).[4][5]

Data Presentation: Experimental Parameters

The following tables summarize typical experimental parameters for the creation of ultracold
87Rb2 molecules using photoassociation and Feshbach resonance techniques.

Table 1: Typical Parameters for Initial 8’Rb Magneto-Optical Trap (MOT)

Parameter Typical Value Reference
Number of Trapped Atoms 106 - 10° [6][7]
Atomic Cloud Size ~1 mm [7]
Temperature ~100 pK [7]
Magnetic Field Gradient 8 G/cm [8]

Cooling Laser Wavelength 780 nm (D2 line) [8]

Cooling Laser Detuning -8 MHz [8]
Repumper Laser Wavelength 780 nm (D2 line) [8]

Table 2: Photoassociation (PA) Parameters for 8’Rb2 Molecule Formation
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Parameter Typical Value Reference
Initial Atomic Density ~101 atoms/cm3 9]
Initial Atomic Temperature ~120 pK [9]
Photoassociation Laser Tunable near the atomic

[2]
Wavelength resonance
Molecule Formation Rate ~5 x 10* molecules/s 9]

Table 3: Feshbach Resonance Magneto-association Parameters for 8’Rb2 Molecule Formation

Parameter Typical Value Reference

iy 87Rb Bose-Einstein
Initial State [3]
Condensate (BEC)

Feshbach Resonance Location ~1007 G [3]
Magnetic Field Ramp Speed <1 G/ms for ~80% efficiency [3]
Number of Molecules Formed Up to 25,000 [10]
Molecule Temperature ~300 nK [11]
Molecule Lifetime 0.21(1) s (in dipole trap) [11]

Binding Energy (weakly

Tunable with magnetic field [12][13]
bound)

Experimental Protocols
Protocol 1: Creation of Ultracold 87’Rb2 Molecules via
Photoassociation

This protocol outlines the steps to form ultracold 8’Rb2 molecules using the photoassociation
technique.

1. Preparation of an Ultracold 8’Rb Atomic Cloud: a. Generate a vapor of 8’Rb atoms in a
vacuum chamber. b. Use a standard three-dimensional magneto-optical trap (MOT) to capture
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and cool the 8’Rb atoms. c. The MOT consists of three orthogonal pairs of counter-propagating
laser beams and a quadrupole magnetic field. d. The cooling laser is red-detuned from the F=2
- F'=3 transition of the 8’Rb D2 line. e. A repumping laser, resonant with the F=1 - F'=2
transition, is used to prevent atoms from accumulating in the F=1 ground state. f. Achieve a
stable MOT with the parameters outlined in Table 1.

2. Photoassociation: a. Introduce a photoassociation (PA) laser into the vacuum chamber,
focused on the trapped atomic cloud. b. The PA laser frequency is tuned below the atomic
resonance to excite colliding pairs of atoms to a specific vibrational level of an excited
molecular state. c. The intensity and frequency of the PA laser are optimized to maximize the
formation rate of excited molecules.

3. Spontaneous Decay and Molecule Formation: a. The photo-excited molecules will
spontaneously decay. A fraction of these decays will populate deeply bound vibrational levels of
the ground electronic state, forming stable ultracold 8’Rb2 molecules.

4. Detection: a. The formation of ground-state molecules can be detected using resonance-
enhanced multi-photon ionization (REMPI). b. A pulsed dye laser is used to ionize the
molecules. c. The resulting ions are then detected with a time-of-flight mass spectrometer.

Protocol 2: Creation of Ultracold 87’Rb2 Molecules via
Feshbach Resonance

This protocol describes the formation of ultracold 8’Rb2 molecules using magneto-association
across a Feshbach resonance.

1. Preparation of a 8’Rb Bose-Einstein Condensate (BEC): a. Begin with an ultracold cloud of
8’Rb atoms in a MOT as described in Protocol 1. b. Transfer the atoms from the MOT into a
magnetic trap or an optical dipole trap. c. Perform evaporative cooling to lower the temperature
and increase the phase-space density until a BEC is formed.

2. Magneto-association: a. Prepare the 8’Rb atoms in the desired initial spin state. b. Apply a
uniform magnetic field and tune it to a value just above the Feshbach resonance (e.g., ~1007 G
for 8’Rb).[3] c. Ramp the magnetic field down across the resonance. The ramp speed should
be slow enough to ensure adiabatic conversion of atom pairs into molecules.[3]
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3. (Optional) Transfer to Deeply Bound States via STIRAP: a. The molecules formed via
Feshbach resonance are weakly bound. To create more stable, deeply bound molecules, a
two-photon Stimulated Raman Adiabatic Passage (STIRAP) technique can be employed.[4][5]
b. This involves two phase-coherent lasers (a pump and a Stokes laser) that couple the initial
weakly bound molecular state to a deeply bound ground state via an excited intermediate state.
[14] c. A counter-intuitive pulse sequence (Stokes laser on before the pump laser) is used to
achieve high transfer efficiency.[15]

4. Detection: a. The weakly bound Feshbach molecules can be detected by reversing the
magnetic field ramp, which dissociates them back into atoms. The kinetic energy of the
resulting atoms can be measured. b. Deeply bound molecules can be detected using
techniques like REMPI, similar to the photoassociation protocol.

Visualization of Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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